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Compound of Interest

Compound Name: PF-05180999

Cat. No.: B609955 Get Quote

This document provides crucial safety and logistical guidance for the proper disposal of PF-
05180999, a potent and selective phosphodiesterase 2A (PDE2A) inhibitor intended for

laboratory research use only.[1][2] Adherence to these procedures is vital for ensuring

personnel safety and environmental compliance.

Disclaimer: The following procedures are based on general best practices for handling

hazardous research chemicals. It is imperative to consult the specific Safety Data Sheet (SDS)

provided by the manufacturer and your institution's Environmental Health and Safety (EHS)

department for protocols specific to your location and circumstances. This guide is intended to

supplement, not replace, these official documents.

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedures, all personnel must be equipped with the

appropriate Personal Protective Equipment (PPE).

Eye Protection: Chemical safety goggles with side-shields.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or other protective garment.

Respiratory Protection: A suitable respirator should be used if handling the compound as a

powder or if aerosolization is possible. All handling of the solid compound should occur in a
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certified chemical fume hood.[3]

In the event of exposure, immediately follow the precautionary statements provided in the

safety data sheet, which include rinsing skin and eyes and moving to fresh air if inhaled.[4]

II. Waste Characterization
Proper disposal necessitates accurate waste characterization. PF-05180999 is classified as a

hazardous substance. The following table summarizes key data relevant to its disposal.

Property Data Reference

Chemical Name

4-(1-Azetidinyl)-7-methyl-5-[1-

methyl-5-[5-(trifluoromethyl)-2-

pyridinyl]-1H-pyrazol-4-yl]-

imidazo[5,1-f][1][2]triazine

[2]

Molecular Formula C₁₉H₁₇F₃N₈

UN Number 2811 [4]

Hazard Class 6.1 (Toxic Solid) [4]

Hazard Statements

H301 (Toxic if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[4]

Precautionary Statements

P280, P302+P352,

P304+P340,

P305+P351+P338

[4]

III. Disposal Procedures
The disposal of PF-05180999 must be managed as hazardous chemical waste. Do not dispose

of this compound down the drain or in regular solid waste.

Step 1: Waste Segregation and Collection
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Solid Waste:

Collect all solid PF-05180999, contaminated consumables (e.g., weighing papers, pipette

tips), and contaminated PPE in a dedicated, properly labeled hazardous waste container.

The container must be compatible with the chemical and have a secure, tight-fitting lid.[3]

Liquid Waste:

Solutions of PF-05180999 (e.g., in DMSO or ethanol) should be collected in a separate,

sealed, and clearly labeled hazardous waste container.

Do not mix with other incompatible waste streams.

Step 2: Waste Container Labeling

All waste containers must be clearly labeled with a hazardous waste tag as soon as the first

item of waste is added. The label must include:

The words "Hazardous Waste".

The full chemical name: "PF-05180999" and any other constituents of the waste (e.g.,

solvents).

The approximate percentage of each component.

The relevant hazard characteristics (e.g., Toxic).

The date accumulation started.

The name and contact information of the generating researcher or laboratory.[3]

Step 3: Storage of Hazardous Waste

Store waste containers in a designated, secure satellite accumulation area within or near the

laboratory.

Ensure containers are tightly closed when not in use.
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Store in a well-ventilated area, away from incompatible materials.[3]

Step 4: Requesting Waste Pickup

Once the waste container is full or ready for disposal, submit a chemical waste pickup

request to your institution's Environmental Health and Safety (EHS) department.[3]

IV. Spill Management
In the event of a spill, follow these procedures:

Evacuate and Secure: Alert others in the area and restrict access.

Assess the Spill: For small spills that you are trained to handle, proceed with cleanup. For

large spills, or if you are unsure, contact your institution's EHS or emergency response team

immediately.

Cleanup:

Wear appropriate PPE.

For solid spills, carefully sweep or scoop the material to avoid creating dust.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Collect the absorbed material and contaminated cleaning supplies in a designated

hazardous waste container.

Decontaminate the area with an appropriate solvent.[3]

V. Experimental Protocols and Visualizations
Currently, there are no specific experimental protocols cited for the disposal of PF-05180999.

The following diagram illustrates the general decision-making workflow for its proper disposal.
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Caption: Disposal workflow for PF-05180999 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Procedures for the Proper Disposal of PF-
05180999]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609955#pf-05180999-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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